Cas no 701272-29-9 (N-(4-nitrophenyl)-3-phenyladamantane-1-carboxamide)

• Product Name: N-(4-nitrophenyl)-3-phenyladamantane-1-carboxamide
• CAS No: 701272-29-9
• MF: C₂₃H₂₄N₂O₃
• MW: 376.448266029358
• CID: 5446563
• Update Time: 2025-08-02

N-(4-nitrophenyl)-3-phenyladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)-3-phenyladamantane-1-carboxamide

• Inchi： 1S/C23H24N2O3/c26-21(24-19-6-8-20(9-7-19)25(27)28)23-13-16-10-17(14-23)12-22(11-16,15-23)18-4-2-1-3-5-18/h1-9,16-17H,10-15H2,(H,24,26)
• InChI Key： SZMRJBUQXISWOA-UHFFFAOYSA-N
• SMILES： C12(C(NC3=CC=C([N+]([O-])=O)C=C3)=O)CC3CC(CC(C4=CC=CC=C4)(C3)C1)C2

Additional information on N-(4-nitrophenyl)-3-phenyladamantane-1-carboxamide

Recent Advances in the Study of N-(4-nitrophenyl)-3-phenyladamantane-1-carboxamide (CAS: 701272-29-9)

N-(4-nitrophenyl)-3-phenyladamantane-1-carboxamide (CAS: 701272-29-9) is a novel adamantane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly in the modulation of protein-protein interactions and as a scaffold for the development of new therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique adamantane core, combined with the nitro-phenyl and phenyl substituents, confers distinct physicochemical properties that make it an attractive candidate for further investigation. Recent synthetic approaches have optimized the yield and purity of N-(4-nitrophenyl)-3-phenyladamantane-1-carboxamide, enabling more detailed pharmacological studies. These advancements have paved the way for a deeper understanding of its mechanism of action and potential therapeutic benefits.

In vitro studies have demonstrated that N-(4-nitrophenyl)-3-phenyladamantane-1-carboxamide exhibits promising activity against a range of biological targets. For instance, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its ability to modulate protein-protein interactions has been investigated in the context of neurodegenerative diseases, where it may offer a novel approach to disease modification.

Recent preclinical evaluations have further highlighted the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that N-(4-nitrophenyl)-3-phenyladamantane-1-carboxamide has favorable bioavailability and stability, making it a viable candidate for further development. However, challenges such as potential toxicity and off-target effects remain to be addressed in future research.

In conclusion, N-(4-nitrophenyl)-3-phenyladamantane-1-carboxamide (CAS: 701272-29-9) represents a promising scaffold for the development of new therapeutic agents. Its unique structural features and demonstrated biological activity warrant continued investigation, particularly in the context of inflammatory and neurodegenerative diseases. Future research should focus on optimizing its pharmacological properties and exploring its potential in clinical settings.